Cas no 155290-49-6 (Benzamide,N-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]-2-hydrazino-)
155290-49-6 structure
Product Name:Benzamide,N-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]-2-hydrazino-
CAS No:155290-49-6
MF:C22H28N6OS
MW:424.562322616577
CID:1329916
PubChem ID:10670032
Update Time:2025-04-20
Benzamide,N-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]-2-hydrazino- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,N-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]-2-hydrazino-
- N-[4-[4-(1,2-Benzisothiazol-3-yl)-1-piperazinyl]butyl]-2-hydrazinylbenzamide
- CHEMBL1195599
- 155290-49-6
- BDBM50051273
- DTXSID001142049
- CHEMBL554954
- N-[4-(4-Benzo[d]isothiazol-3-yl-piperazin-1-yl)-butyl]-2-hydrazino-benzamide; hydrochloride
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- Inchi: 1S/C22H28N6OS/c23-25-19-9-3-1-7-17(19)22(29)24-11-5-6-12-27-13-15-28(16-14-27)21-18-8-2-4-10-20(18)30-26-21/h1-4,7-10,25H,5-6,11-16,23H2,(H,24,29)
- InChI Key: PVFOAQFPFMILBP-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C(=N1)N1CCN(CCCCNC(C2C=CC=CC=2NN)=O)CC1
Computed Properties
- Exact Mass: 424.20484
- Monoisotopic Mass: 424.20453071g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 544
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 115Ų
Experimental Properties
- PSA: 86.52
Benzamide,N-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]-2-hydrazino- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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